1-(5-Chloro-2-(methylthio)phenyl)propan-1-one

• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.71 g/mol
• IUPAC Name: 1-(5-chloro-2-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C10H11ClOS/c1-3-9(12)8-6-7(11)4-5-10(8)13-2/h4-6H,3H2,1-2H3
• InChI Key: TZSSMETUDOFHGN-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=C(C=CC(=C1)Cl)SC

Description

1-(5-Chloro-2-(methylthio)phenyl)propan-1-one is a halogenated aryl ketone featuring a propan-1-one backbone substituted with a 5-chloro-2-(methylthio)phenyl group. The methylthio (-SMe) and chloro (-Cl) substituents on the aromatic ring impart distinct electronic and steric properties, influencing its reactivity, solubility, and applications in organic synthesis.

Biological Activity

1-(5-Chloro-2-(methylthio)phenyl)propan-1-one, a compound with notable structural features, has gained attention in recent biological research for its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant case studies to provide a comprehensive overview.

Chemical Structure and Properties

1-(5-Chloro-2-(methylthio)phenyl)propan-1-one is characterized by a propanone backbone substituted with a chloro group and a methylthio group on the phenyl ring. This unique structure may influence its biological interactions and efficacy.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The following pathways have been identified:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, potentially disrupting cellular processes.
• Nucleic Acid Interaction : It can interact with nucleic acids, affecting gene expression and protein synthesis.
• Cell Cycle Modulation : Studies suggest that it may induce cell cycle arrest, leading to apoptosis in cancer cells.

Anticancer Effects

Research indicates that 1-(5-Chloro-2-(methylthio)phenyl)propan-1-one exhibits significant anticancer properties. A study evaluated its effects on various cancer cell lines, demonstrating potent antiproliferative activity.

Cell Line	IC50 (μM)	Effect
MDA-MB-231 (Breast)	2.32	Antiproliferative
MCF-7 (Breast)	2.63	Antiproliferative
A549 (Lung)	3.72	Induces apoptosis

These findings suggest that the compound could be a promising candidate for further development in cancer therapy.

Mechanistic Studies

In vitro studies have demonstrated that the compound induces apoptosis through the activation of caspases and the modulation of Bcl-2 family proteins. Flow cytometry analyses revealed an increase in late apoptotic cells in treated populations compared to controls.

Case Studies

• Breast Cancer Study : In a recent investigation, 1-(5-Chloro-2-(methylthio)phenyl)propan-1-one was assessed for its effects on triple-negative breast cancer (TNBC). Results indicated significant tumor growth inhibition in xenograft models, highlighting its potential as an effective treatment option.
• Mechanistic Insights : Another study focused on the structure-activity relationship (SAR) of similar compounds, revealing that modifications to the methylthio group can enhance anticancer activity. The introduction of different substituents led to varying degrees of enzyme inhibition and cell cycle arrest.

Comparison with Similar Compounds

Structural Analogues with Halogen and Thioether Substituents

(a) 1-(3-Chloro-2-(methylthio)phenyl)propan-1-one (CAS 1803760-95-3)

• Structural Differences : The chloro group is positioned at the 3-carbon instead of the 5-carbon on the phenyl ring.
• Impact: Positional isomerism affects dipole moments and intermolecular interactions.

(b) 1-(2-Chloro-4-(methylthio)phenyl)propan-1-one (CAS 1803760-91-9)

• Physical Properties : Density = 1.20 g/cm³ (predicted), Boiling Point = 301.6°C (predicted).
• Comparison : The target compound’s 5-chloro substituent may lead to a slightly higher density and boiling point due to enhanced molecular symmetry and packing efficiency in the solid state .

Halogenated Aryl Ketones Without Thioether Groups

(a) 1-(3-Chlorophenyl)propan-1-one and 1-(4-Chlorophenyl)propan-1-one

• Reactivity : These compounds undergo coupling reactions with yields of 65–67% for products like 3-chloro derivatives. The absence of the methylthio group reduces steric hindrance, facilitating higher reaction efficiency compared to the target compound .
• Electronic Effects : The methylthio group in the target compound donates electrons via resonance, activating the aromatic ring toward electrophilic substitution at specific positions, unlike the purely electron-withdrawing chloro substituents in these analogues .

(b) 1-(5-Chloro-2-methoxyphenyl)propan-1-one (CAS 68597-44-4)

• Functional Group Comparison : Methoxy (-OMe) is a stronger electron-donating group than methylthio (-SMe).
• Implications : The target compound’s -SMe group may offer better stability under acidic conditions compared to the hydrolytically sensitive -OMe group. Additionally, -SMe’s lower electronegativity could reduce hydrogen bonding capacity, affecting solubility in polar solvents .

Thiophene-Containing Analogues

(a) 3-Chloro-1-(thiophen-2-yl)propan-1-one

• Synthesis: Prepared via Friedel-Crafts acylation of thiophene, yielding monoacylated products.
• However, thiophene’s sulfur atom contributes to π-electron delocalization, which may increase reactivity in electrophilic substitutions .

(b) 1-(5-Methylthiophen-2-yl)propan-1-one

• Reactivity : Used in C–H functionalization reactions with moderate yields (53–58%). The target compound’s chloro substituent may direct subsequent reactions meta to itself, whereas methylthiophene derivatives undergo substitution at the α-position relative to the sulfur atom .

Trifluoromethyl and Fused-Ring Analogues

(a) 3-(5-Chloro-2-methoxyphenyl)-1,1,1-trifluoropropan-2-one

• Electron-Withdrawing Effects : The trifluoromethyl (-CF₃) group strongly deactivates the aromatic ring, contrasting with the mixed electronic effects of -Cl and -SMe in the target compound. This difference may render the trifluoromethyl analogue less reactive in nucleophilic aromatic substitutions .

(b) 1-(5-Chloro-3-methylbenzo[b]thiophen-2-yl)-3-(phenylthio)propan-1-one

• Structural Complexity : The fused benzo[b]thiophene ring system increases molecular rigidity, likely resulting in higher melting points compared to the target compound’s simpler phenyl backbone .

Q & A

Q. What are the key considerations for optimizing the synthesis of 1-(5-Chloro-2-(methylthio)phenyl)propan-1-one?

The synthesis involves multi-step reactions, typically starting with chlorination and thioether formation. Critical parameters include:

• Temperature control : Excessive heat may degrade the methylthio group or promote side reactions like oxidation .
• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution efficiency for chloro and methylthio groups .
• Purification : Column chromatography or recrystallization is recommended to isolate the product from intermediates like 5-chloro-2-mercaptophenyl derivatives .

Q. How do the functional groups (chloro, methylthio, ketone) influence the compound’s reactivity?

• Chloro group : Participates in nucleophilic substitution (e.g., with amines) but requires activation via Lewis acids like AlCl₃ for aryl chloride reactivity .
• Methylthio group : Enhances electron density on the aromatic ring, directing electrophilic attacks to the para position. It is susceptible to oxidation, forming sulfoxide or sulfone derivatives under controlled conditions .
• Ketone moiety : Acts as a hydrogen-bond acceptor, influencing crystallization behavior and solubility in polar solvents .

Q. What analytical techniques are essential for characterizing this compound?

• NMR spectroscopy : ¹H/¹³C NMR distinguishes methylthio (δ ~2.5 ppm for S-CH₃) and ketone (δ ~200-220 ppm for C=O) groups .
• Mass spectrometry : High-resolution MS confirms molecular weight (C₁₀H₁₁ClOS, MW = 214.7 g/mol) and detects fragmentation patterns (e.g., loss of Cl or SCH₃) .
• X-ray crystallography : Resolves steric effects caused by the bulky methylthio group on the phenyl ring .

Advanced Research Questions

Q. How can computational methods resolve contradictory data on reaction pathways?

• Density Functional Theory (DFT) : Models electronic effects of the methylthio group to predict regioselectivity in substitution reactions. For example, meta-directing behavior contradicts typical ortho/para trends due to steric hindrance .
• Molecular Dynamics (MD) : Simulates solvent effects on reaction kinetics, explaining discrepancies in yields between THF (low polarity) and DMSO (high polarity) .

Q. What strategies mitigate side reactions during functional group transformations?

• Protection of the ketone : Use of ethylene glycol to form a ketal prevents unwanted reduction or nucleophilic attacks during chloro-group substitution .
• Controlled oxidation : Selectively oxidize the methylthio group to sulfone using H₂O₂/CH₃COOH, avoiding over-oxidation of the ketone .
• Catalytic systems : Pd/Cu catalysts improve selectivity in cross-coupling reactions involving the aryl chloride .

Q. How does the methylthio group impact biological activity in comparative studies?

• Enzyme inhibition assays : Methylthio derivatives show enhanced binding to cytochrome P450 enzymes compared to methoxy analogs, attributed to sulfur’s electronegativity .
• SAR studies : Replacing methylthio with trifluoromethylthio (CF₃S) reduces cytotoxicity but increases metabolic stability in hepatocyte models .

Methodological Recommendations

• Contradiction resolution : Replicate experiments under inert atmospheres (N₂/Ar) to confirm whether oxidation by-products arise from air exposure .
• Scale-up synthesis : Use continuous flow reactors to improve yield consistency (>90%) and reduce purification steps .